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Compound of Interest

Compound Name: 2-Methylcitric acid trisodium

Cat. No.: B12349053 Get Quote

For researchers, scientists, and drug development professionals, ensuring proper disposal of

laboratory chemicals is a critical component of maintaining a safe and compliant work

environment. This guide provides detailed, procedural instructions for the proper disposal of 2-
Methylcitric acid trisodium salt, a common metabolite used in various research applications.

Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Methylcitric acid
trisodium salt with appropriate safety measures. While it is not classified as a hazardous

substance, good laboratory practices should always be observed. Personal protective

equipment (PPE), including safety glasses and gloves, should be worn to avoid accidental

contact.[1] Ensure adequate ventilation in the work area to prevent the inhalation of any dust

particles.[1][2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-Methylcitric
acid trisodium salt relevant to its safe handling and disposal.
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Property Value Reference

Physical State Solid [1]

Appearance White [1]

Odor Odorless [1]

pH
8.4 (5% aqueous solution at

20°C)
[1]

Melting Point >300 °C / 572 °F [1]

Solubility Soluble in water [1]

Incompatible Materials
Strong oxidizing agents, strong

reducing agents, acids, bases
[1]

Experimental Protocol: Disposal of 2-Methylcitric
Acid Trisodium Salt
This protocol outlines the step-by-step procedure for the safe disposal of 2-Methylcitric acid
trisodium salt in a laboratory setting.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Sealable, labeled waste container

Scoop or spatula

Broom and dustpan or a vacuum cleaner suitable for chemical powders

pH indicator strips (optional)

Water

Procedure:
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Assess the Waste: Determine if the 2-Methylcitric acid trisodium salt waste is in solid form

or an aqueous solution.

Solid Waste Disposal:

Carefully sweep or scoop the solid 2-Methylcitric acid trisodium salt into a designated

and clearly labeled waste container.[1]

Avoid generating dust during this process.[1][3] If necessary, a vacuum cleaner equipped

with a HEPA filter can be used for fine particles.

Seal the container tightly.

Aqueous Solution Disposal:

For small quantities of dilute aqueous solutions, check local regulations for sewer

disposal. Given its water solubility and low toxicity, this may be permissible in some

municipalities.

If permitted, flush with copious amounts of water to ensure dilution.

For larger volumes or more concentrated solutions, treat it as chemical waste.

Container Disposal:

Empty containers should be handled as if they still contain the product.

Rinse the container thoroughly with water. The rinse water can be disposed of down the

drain with plenty of water, subject to local regulations.

Once cleaned, the container can be disposed of as regular laboratory glass or plastic

waste.

Labeling and Storage of Waste:

Clearly label the waste container with "2-Methylcitric Acid Trisodium Salt Waste" and

any other information required by your institution's waste management program.
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Store the sealed waste container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong acids, bases, and oxidizing agents.[1]

Final Disposal:

Arrange for the collection of the chemical waste by your institution's environmental health

and safety (EHS) department or a licensed chemical waste disposal company.

Always follow national and local regulations for chemical waste disposal.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylcitric acid trisodium salt.
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Caption: Decision workflow for 2-Methylcitric acid trisodium salt disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC446330010&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-113371/2-Methylcitric-acid-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/01486.pdf
https://www.benchchem.com/product/b12349053#2-methylcitric-acid-trisodium-proper-disposal-procedures
https://www.benchchem.com/product/b12349053#2-methylcitric-acid-trisodium-proper-disposal-procedures
https://www.benchchem.com/product/b12349053#2-methylcitric-acid-trisodium-proper-disposal-procedures
https://www.benchchem.com/product/b12349053#2-methylcitric-acid-trisodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12349053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

